Cas no 76-00-6 (1,1,1-trichloropropan-2-ol)

• Product Name: 1,1,1-trichloropropan-2-ol
• CAS No: 76-00-6
• MF: C₃H₅Cl₃O
• MW: 163.430198431015
• MDL: MFCD00152915
• CID: 862182
• PubChem ID: 66153
• Update Time: 2025-10-31

1,1,1-trichloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-propanol, 1,1,1-trichloro-
• 1,1,1-Trichloro-2-propanol
• 1,1,1-trichloropropan-2-ol
• 1,1,1-Trichloroisopropyl alcohol
• 2,2,2-Trichloro-1-methylethanol
• Isopral
• Trichloro-2-propanol
• Trichloroisopropanol
• SCHEMBL306919
• 2-Propanol,1,1-trichloro-
• 1,1,1-trichloro2-propanol
• 63H9A1KXE5
• NSC-136556
• BRN 1734805
• DTXSID90870395
• UNII-63H9A1KXE5
• 1,1-Trichloro-2-propanol
• 3,3,3-trichloro-2-propanol
• 76-00-6
• InChI=1/C3H5Cl3O/c1-2(7)3(4,5)6/h2,7H,1H3
• 1,1,1-Trichloro-2-propanol, 99%
• HCMBPASAOZIEDZ-UHFFFAOYSA-
• MFCD00152915
• 1,1-Trichloroisopropyl alcohol
• 1,1,1-TRICHLORO-2-PROPANOL [MI]
• NSC 136556
• 2,2-Trichloro-1-methylethanol
• Q27263616
• NS00041205
• EINECS 200-924-6
• EN300-128265
• WLN: QY1&XGGG
• NSC136556

• MDL： MFCD00152915
• Inchi： 1S/C3H5Cl3O/c1-2(7)3(4,5)6/h2,7H,1H3
• InChI Key： HCMBPASAOZIEDZ-UHFFFAOYSA-N
• SMILES： ClC(C(C)O)(Cl)Cl

Computed Properties

• Exact Mass: 161.94075
• Monoisotopic Mass: 161.940598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.5578 (rough estimate)
• Melting Point: 50.5°C
• Boiling Point: 229.48°C (rough estimate)
• Flash Point: 82.2°C
• Refractive Index: 1.4890 (estimate)
• PSA: 20.23
• LogP: 1.73740